Cas no 942008-10-8 (6-ethyl-5-{2-(2-methoxyphenyl)ethylamino}-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione)

6-Ethyl-5-{2-(2-methoxyphenyl)ethylamino}-1,3-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione is a pyridopyrimidine derivative with potential applications in medicinal chemistry and pharmacological research. Its structure features a substituted pyrimidine core, which may contribute to selective binding interactions with biological targets. The presence of the 2-methoxyphenethylamino moiety enhances its potential for receptor modulation, while the ethyl and methyl substituents influence lipophilicity and metabolic stability. This compound is of interest for its possible role in studying enzyme inhibition or signal transduction pathways. Its well-defined molecular architecture allows for precise structure-activity relationship investigations, making it a valuable intermediate in drug discovery and development.
6-ethyl-5-{2-(2-methoxyphenyl)ethylamino}-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione structure
942008-10-8 structure
Product Name:6-ethyl-5-{2-(2-methoxyphenyl)ethylamino}-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
CAS No:942008-10-8
MF:C20H24N4O3
MW:368.429564476013
CID:6477262
Update Time:2025-05-21

6-ethyl-5-{2-(2-methoxyphenyl)ethylamino}-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 6-ethyl-5-{2-(2-methoxyphenyl)ethylamino}-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
    • Pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione, 6-ethyl-5-[[2-(2-methoxyphenyl)ethyl]amino]-1,3-dimethyl-
    • Inchi: 1S/C20H24N4O3/c1-5-13-12-22-18-16(19(25)24(3)20(26)23(18)2)17(13)21-11-10-14-8-6-7-9-15(14)27-4/h6-9,12H,5,10-11H2,1-4H3,(H,21,22)
    • InChI Key: BBKMYCXHCFYNCC-UHFFFAOYSA-N
    • SMILES: C1(=O)N(C)C(=O)C2=C(NCCC3=CC=CC=C3OC)C(CC)=CN=C2N1C

Experimental Properties

  • Density: 1.236±0.06 g/cm3(Predicted)
  • Boiling Point: 586.4±60.0 °C(Predicted)
  • pka: 3.41±0.20(Predicted)

6-ethyl-5-{2-(2-methoxyphenyl)ethylamino}-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione Pricemore >>

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Additional information on 6-ethyl-5-{2-(2-methoxyphenyl)ethylamino}-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione

Comprehensive Analysis of 6-ethyl-5-{2-(2-methoxyphenyl)ethylamino}-1,3-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione (CAS No. 942008-10-8)

The compound 6-ethyl-5-{2-(2-methoxyphenyl)ethylamino}-1,3-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione (CAS No. 942008-10-8) is a structurally complex heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique pyrido[2,3-d]pyrimidine core, combined with ethylamino and methoxyphenyl substituents, makes it a promising candidate for modulating biological pathways. Researchers are particularly interested in its potential applications in targeted therapies, given the growing demand for precision medicine and small-molecule inhibitors.

In recent years, the scientific community has focused on the structure-activity relationship (SAR) of derivatives like 6-ethyl-5-{2-(2-methoxyphenyl)ethylamino}-1,3-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione. This interest aligns with the broader trend of exploring kinase inhibitors and GPCR modulators, which are frequently searched topics in academic and industrial databases. The compound’s ethylamino and methoxyphenyl moieties suggest potential interactions with enzymatic targets, a hypothesis supported by computational docking studies.

From a synthetic chemistry perspective, the preparation of CAS No. 942008-10-8 involves multi-step organic transformations, including amination and cyclization reactions. These methods are often optimized for yield and purity, reflecting the industry’s emphasis on green chemistry and sustainable synthesis—a hot topic among environmentally conscious researchers. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound, ensuring compliance with regulatory standards.

The pharmacological potential of 6-ethyl-5-{2-(2-methoxyphenyl)ethylamino}-1,3-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione is further highlighted by its resemblance to known bioactive scaffolds. For instance, its pyrimidine-dione fragment is analogous to fragments found in FDA-approved drugs, sparking curiosity about its drug-likeness and ADME properties. These aspects are frequently queried in AI-driven drug discovery platforms, underscoring the compound’s relevance in modern cheminformatics.

Beyond its biochemical applications, CAS No. 942008-10-8 is also a subject of interest in material science. Its aromatic and heterocyclic structure could contribute to the development of organic semiconductors or fluorescent probes, aligning with the surge in demand for advanced functional materials. This dual applicability in life sciences and nanotechnology makes it a versatile compound for interdisciplinary research.

In conclusion, 6-ethyl-5-{2-(2-methoxyphenyl)ethylamino}-1,3-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione represents a compelling case study in the intersection of medicinal chemistry and materials engineering. Its structural complexity, combined with its potential applications, ensures its place in ongoing scientific discourse. As researchers continue to explore its properties, this compound may unlock new avenues for innovation in both healthcare and technology.

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